![molecular formula C22H26N2O5 B250847 Methyl 5-{[(2,4-dimethylphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate](/img/structure/B250847.png)
Methyl 5-{[(2,4-dimethylphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate
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Overview
Description
Methyl 5-{[(2,4-dimethylphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate, commonly known as DMBA, is a synthetic compound that has gained significant attention in the scientific research community due to its potential applications in various fields. DMBA is a benzamide derivative that exhibits a unique combination of properties, including anti-cancer, anti-inflammatory, and antiviral effects.
Mechanism of Action
The exact mechanism of action of DMBA is not fully understood. However, it is believed to exert its effects by modulating various cellular pathways, including the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the MAPK pathway. DMBA has also been shown to inhibit the activity of HDAC enzymes, which play a role in gene expression and cellular differentiation.
Biochemical and Physiological Effects
DMBA has been shown to have a wide range of biochemical and physiological effects. It has been found to inhibit the proliferation and migration of cancer cells, induce apoptosis, and inhibit angiogenesis. DMBA has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. Additionally, DMBA has been found to have antiviral effects by inhibiting viral replication.
Advantages and Limitations for Lab Experiments
DMBA has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized and purified, making it readily available for research purposes. DMBA also exhibits a wide range of biological activities, making it a versatile compound for studying various cellular pathways and disease states. However, DMBA also has limitations, including its potential toxicity and lack of specificity for certain cellular pathways.
Future Directions
There are several future directions for research on DMBA. One area of interest is the development of DMBA derivatives with increased specificity for certain cellular pathways. Additionally, further research is needed to fully understand the mechanism of action of DMBA and its potential applications in the treatment of various diseases. Finally, the development of new synthesis methods for DMBA could lead to increased yield and purity, making it a more viable compound for research purposes.
Conclusion
In conclusion, DMBA is a synthetic compound that exhibits a wide range of biological activities, including anti-cancer, anti-inflammatory, and antiviral effects. Its mechanism of action is not fully understood, but it is believed to modulate various cellular pathways. DMBA has several advantages for use in lab experiments, including its availability and versatility. However, it also has limitations, including its potential toxicity and lack of specificity for certain cellular pathways. Future research on DMBA could lead to the development of new therapies for various diseases and a better understanding of its mechanism of action.
Synthesis Methods
DMBA can be synthesized through a multi-step process involving the reaction of 2,4-dimethylphenol with ethyl chloroformate, followed by the reaction of the resulting compound with morpholine and benzoic acid. The final step involves the reaction of the intermediate product with methyl chloroformate. The synthesis of DMBA has been optimized to increase yield and purity, making it a viable compound for research purposes.
Scientific Research Applications
DMBA has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-cancer effects by inhibiting the growth of cancer cells and inducing apoptosis. Additionally, DMBA has been found to possess anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as arthritis. DMBA has also been shown to have antiviral activity against various viruses, including influenza and herpes simplex virus.
Properties
Molecular Formula |
C22H26N2O5 |
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Molecular Weight |
398.5 g/mol |
IUPAC Name |
methyl 5-[[2-(2,4-dimethylphenoxy)acetyl]amino]-2-morpholin-4-ylbenzoate |
InChI |
InChI=1S/C22H26N2O5/c1-15-4-7-20(16(2)12-15)29-14-21(25)23-17-5-6-19(18(13-17)22(26)27-3)24-8-10-28-11-9-24/h4-7,12-13H,8-11,14H2,1-3H3,(H,23,25) |
InChI Key |
BYEOYOOMNFKTMO-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)OCC(=O)NC2=CC(=C(C=C2)N3CCOCC3)C(=O)OC)C |
Canonical SMILES |
CC1=CC(=C(C=C1)OCC(=O)NC2=CC(=C(C=C2)N3CCOCC3)C(=O)OC)C |
Origin of Product |
United States |
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